Cas no 1404618-08-1 (Cyclopentanepropanamide, α-amino-N-cyclopropyl-, (αS)-)

• Product Name: Cyclopentanepropanamide, α-amino-N-cyclopropyl-, (αS)-
• CAS No: 1404618-08-1
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• CID: 2950025
• PubChem ID: 118704812
• Update Time: 2025-10-13

Cyclopentanepropanamide, α-amino-N-cyclopropyl-, (αS)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanepropanamide, α-amino-N-cyclopropyl-, (αS)-
• 3-cyclopentyl-N-cyclopropylpropanehydrazide
• (2S)-2-amino-3-cyclopentyl-N-cyclopropylpropanamide
• (S)-2-amino-3-cyclopentyl-N-cyclopropylpropanamide
• C12797
• Cyclopentanepropanamide, -amino-N-cyclopropyl-, (S)-
• CS-14831
• Cyclopentanepropanamide,
• CS-M2876
• Cyclopentanepropanamide, alpha-amino-N-cyclopropyl-, (alphaS)-
• A-amino-N-cyclopropyl-, (
• AS)-
• 1404618-08-1
• AKOS037650454

• Inchi： 1S/C11H20N2O/c12-10(7-8-3-1-2-4-8)11(14)13-9-5-6-9/h8-10H,1-7,12H2,(H,13,14)/t10-/m0/s1
• InChI Key： MZKFMPPZIIXGEN-JTQLQIEISA-N
• SMILES： O=C([C@H](CC1CCCC1)N)NC1CC1

Computed Properties

• Exact Mass: 196.157563266g/mol
• Monoisotopic Mass: 196.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.1

Additional information on Cyclopentanepropanamide, α-amino-N-cyclopropyl-, (αS)-

Cyclopentanepropanamide, α-amino-N-cyclopropyl-, (αS)- (CAS No: 1404618-08-1)

The compound Cyclopentanepropanamide, α-amino-N-cyclopropyl-, (αS)- (CAS No: 1404618-08-1) is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of amides, characterized by its unique structural features and stereochemistry. The α-amino-N-cyclopropyl group and the cyclopentane ring system contribute to its distinctive properties, making it a subject of interest in both academic research and industrial development.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as asymmetric catalysis and stereoselective reactions. These methods ensure the high enantiomeric purity of the (αS)-isomer, which is critical for its application in chiral environments, such as in drug discovery and asymmetric catalysis. The cyclopropyl group attached to the nitrogen atom introduces additional strain and reactivity, enhancing its versatility in chemical transformations.

In terms of applications, Cyclopentanepropanamide, α-amino-N-cyclopropyl-, (αS)- has shown promise in the field of pharmacology. Its unique structure allows it to interact with specific biological targets, making it a potential candidate for drug development. Recent studies have highlighted its ability to modulate enzyme activity and influence cellular signaling pathways, which could pave the way for novel therapeutic interventions.

Moreover, this compound has garnered attention in materials science due to its ability to form stable complexes with metal ions. Researchers have explored its use as a ligand in coordination chemistry, where its chiral environment can induce asymmetry in metal complexes. This property opens up possibilities for applications in catalysis, sensing, and nanotechnology.

The stereochemistry of Cyclopentanepropanamide, α-amino-N-cyclopropyl-, (αS)- plays a pivotal role in determining its physical and chemical properties. The (αS) configuration ensures a specific spatial arrangement of substituents, which is essential for its interactions with other molecules. This stereochemical control is achieved through advanced synthetic methodologies that prioritize enantioselectivity.

From an environmental standpoint, the synthesis and application of this compound are designed to minimize ecological impact. Green chemistry principles are increasingly being incorporated into its production processes, ensuring sustainability and reducing waste generation.

In conclusion, Cyclopentanepropanamide, α-amino-N-cyclopropyl-, (αS)- (CAS No: 1404618-08-1) represents a remarkable example of modern chemical innovation. Its unique structure, coupled with cutting-edge synthetic techniques and diverse applications across multiple disciplines, underscores its importance in contemporary science and industry.